REACTION_CXSMILES
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Br[CH2:2][CH:3]=[C:4]([CH3:12])[CH2:5][CH2:6][CH:7]=[C:8]([CH3:11])[CH2:9][CH3:10].[OH:13][C:14]1[CH:22]=[CH:21][C:17]2[CH2:18][CH2:19][O:20][C:16]=2[CH:15]=1>>[CH3:12][C:4]([CH2:5][CH2:6][CH:7]=[C:8]([CH3:11])[CH2:9][CH3:10])=[CH:3][CH2:2][O:13][C:14]1[CH:22]=[CH:21][C:17]2[CH2:18][CH2:19][O:20][C:16]=2[CH:15]=1
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Name
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1-bromo-3,7-dimethyl-2,6-nonadiene
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrCC=C(CCC=C(CC)C)C
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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OC1=CC2=C(CCO2)C=C1
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Name
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Type
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product
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Smiles
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CC(=CCOC1=CC2=C(CCO2)C=C1)CCC=C(CC)C
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |